Cas no 1368334-31-9 (8-bromo-5-fluoroisoquinoline-1-carboxylic acid)

• Product Name: 8-bromo-5-fluoroisoquinoline-1-carboxylic acid
• CAS No: 1368334-31-9
• MF: C₁₀H₅BrFNO₂
• MW: 270.05460524559
• MDL: MFCD30477877
• CID: 5179442
• PubChem ID: 97696715
• Update Time: 2025-10-29

8-bromo-5-fluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 8-bromo-5-fluoro-
• 8-bromo-5-fluoroisoquinoline-1-carboxylic acid

• MDL： MFCD30477877
• Inchi： 1S/C10H5BrFNO2/c11-6-1-2-7(12)5-3-4-13-9(8(5)6)10(14)15/h1-4H,(H,14,15)
• InChI Key： VFYCIYUFXRDPPO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C(F)=CC=C2Br)C=CN=1

Additional information on 8-bromo-5-fluoroisoquinoline-1-carboxylic acid

8-bromo-5-fluoroisoquinoline-1-carboxylic acid (CAS No. 1368334-31-9): A Comprehensive Overview

8-bromo-5-fluoroisoquinoline-1-carboxylic acid (CAS No. 1368334-31-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct bromine and fluorine substitutions on the isoquinoline ring, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 8-bromo-5-fluoroisoquinoline-1-carboxylic acid is defined by its isoquinoline core, which is a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyridine ring. The presence of bromine at the 8-position and fluorine at the 5-position imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of 8-bromo-5-fluoroisoquinoline-1-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 8-bromo-5-fluoroisoquinoline-1-carboxylic acid has shown promise as an antiviral agent. A study conducted by a team of researchers from the University of California, San Francisco, found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a potential lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of 8-bromo-5-fluoroisoquinoline-1-carboxylic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral or injectable therapeutic agent. These properties enhance its bioavailability and reduce the likelihood of adverse side effects.

In preclinical studies, 8-bromo-5-fluoroisoquinoline-1-carboxylic acid has demonstrated low toxicity and high selectivity towards target enzymes or viral components. This selectivity is particularly important in minimizing off-target effects and improving the safety profile of the compound. Animal models have shown that this compound can effectively reduce tumor growth and viral load without causing significant toxicity to healthy cells.

The synthetic route for producing 8-bromo-5-fluoroisoquinoline-1-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves a series of well-defined chemical reactions, including bromination, fluorination, and carboxylation steps. These processes are carefully controlled to maintain the integrity and stability of the final product.

Beyond its therapeutic applications, 8-bromo-5-fluoroisoquinoline-1-carboxylic acid has also been explored for its potential use as a chemical probe in biological research. Its ability to selectively bind to specific targets makes it a valuable tool for studying protein-protein interactions and signaling pathways in living cells. This application has broad implications for understanding disease mechanisms and identifying new drug targets.

In conclusion, 8-bromo-5-fluoroisoquinoline-1-carboxylic acid (CAS No. 1368334-31-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical settings. As more data becomes available, this compound is likely to play an increasingly important role in the development of novel treatments for cancer, viral infections, and other diseases.